Cas no 70851-25-1 (methoxy terminated polydimethylsiloxane)

• Product Name: methoxy terminated polydimethylsiloxane
• CAS No: 70851-25-1
• MF: C₈H₂₂O₃Si₂
• MW: 222.429484844208
• MDL: MFCD00217708
• CID: 975711
• PubChem ID: 87635
• Update Time: 2025-06-08

methoxy terminated polydimethylsiloxane Chemical and Physical Properties

Names and Identifiers

• methoxy terminated polydimethylsiloxane
• DIETHOXY POLYDIMETHYLSILOXANE
• ETHOXY TERMINATED POLYDIMETHYLSILOXANE, 5-10 cSt
• 1,3-diethoxy-1,1,3,3-tetramethyl-disiloxane
• E78427
• 70851-25-1
• AKOS015915555
• 4-CHLORO-3-HYDROXY1H-INDAZOLE
• 18420-09-2
• ethoxy-[ethoxy(dimethyl)silyl]oxy-dimethyl-silane
• DTXSID5066372
• FS-5027
• 1,1,3,3-tetramethyl-1,3-diethoxy disiloxane
• MFCD00053754
• A812843
• 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane
• FT-0624759
• EINECS 242-298-7
• NS00051732
• NPOYZXWZANURMM-UHFFFAOYSA-N
• ethoxy-[ethoxy(dimethyl)silyl]oxy-dimethylsilane
• 4,4,6,6-tetramethyl-3,5,7-trioxa-4,6-disilanonane
• C8H22O3Si2
• 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane 97%
• 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane, 97%
• Disiloxane, 1,3-diethoxy-1,1,3,3-tetramethyl-
• SCHEMBL217139
• SY073790
• Tetramethyl-1,3-diethoxy disiloxane
• 1,1,3,3-Tetramethyl-1,3-diethoxydisiloxane
• s16025
• DTXCID7035854

• MDL： MFCD00217708
• Inchi： 1S/C8H22O3Si2/c1-7-9-12(3,4)11-13(5,6)10-8-2/h7-8H2,1-6H3
• InChI Key： NPOYZXWZANURMM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(OCC)O[Si](C)(C)OCC

Computed Properties

• Exact Mass: 222.11074763g/mol
• Monoisotopic Mass: 222.11074763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0,94 g/cm3
• Melting Point: <-40°C
• Boiling Point: >205°C
• Flash Point: 40°C

methoxy terminated polydimethylsiloxane Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： 10
• Safety Instruction： 16
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes

Additional information on methoxy terminated polydimethylsiloxane

Professional Introduction to Methoxy Terminated Polydimethylsiloxane (CAS No. 70851-25-1)

Methoxy terminated polydimethylsiloxane (CAS No. 70851-25-1) is a highly specialized polymer that has garnered significant attention in the field of chemical and biomedical applications. This compound, characterized by its methoxy functional groups at the termini, plays a pivotal role in various industrial and scientific domains due to its unique chemical properties and versatility. The polydimethylsiloxane backbone provides exceptional thermal stability, chemical inertness, and low surface tension, making it an ideal candidate for a wide range of applications.

The CAS No. 70851-25-1 identifier is a crucial reference point for researchers and manufacturers, ensuring precise identification and quality control of this material. Polydimethylsiloxane, commonly known as PDMS, is a synthetic silicone polymer with a structure composed of siloxane units. The methoxy terminated version of PDMS introduces methoxy (-OCH₃) groups at the ends of the polymer chain, which significantly enhances its reactivity and compatibility with other functional materials.

In recent years, methoxy terminated polydimethylsiloxane has found extensive use in the development of advanced coatings, adhesives, and sealants. Its ability to form stable bonds with various substrates while maintaining flexibility makes it particularly valuable in automotive and aerospace industries. Additionally, the methoxy groups facilitate further chemical modifications, allowing for the synthesis of more complex polymers with tailored properties.

One of the most compelling applications of methoxy terminated polydimethylsiloxane is in biomedical engineering. The biocompatibility and non-toxicity of PDMS have made it a preferred material for medical device manufacturing. For instance, researchers have utilized this polymer to create biocompatible coatings for implants, which can reduce rejection rates and improve long-term implant functionality. The methoxy terminated PDMS can be further functionalized to incorporate drug delivery systems, enabling controlled release of therapeutic agents directly at target sites.

Recent studies have also explored the potential of methoxy terminated polydimethylsiloxane in nanotechnology. Its unique surface properties make it an excellent candidate for creating stable nanocarriers for drug delivery. These nanocarriers can encapsulate sensitive pharmaceuticals, protecting them from degradation and ensuring targeted delivery to specific cells or tissues. The polydimethylsiloxane matrix provides an ideal environment for maintaining drug integrity while the methoxy groups allow for additional modifications to enhance specificity and efficacy.

The chemical stability of methoxy terminated polydimethylsiloxane under extreme conditions has also been extensively studied. Unlike many other polymers that degrade under high temperatures or harsh chemical environments, PDMS remains remarkably stable. This property is particularly advantageous in high-performance applications such as thermal insulation materials and protective coatings for electronics. The ability of PDMS to maintain its structural integrity while resisting thermal stress makes it an indispensable material in these industries.

In conclusion, methoxy terminated polydimethylsiloxane (CAS No. 70851-25-1) is a multifunctional polymer with broad applicability across various sectors. Its unique combination of thermal stability, chemical inertness, and reactivity makes it an invaluable material for both industrial and scientific advancements. As research continues to uncover new applications and methodologies for utilizing this compound, its significance in modern chemistry and biomedical engineering is only set to grow.